3,3-difluoro-2,2-dimethylpiperidine hydrochloride
Description
3,3-difluoro-2,2-dimethylpiperidine hydrochloride is a chemical compound with the molecular formula C7H14ClF2N . It is a derivative of piperidine, a six-membered ring with one nitrogen atom .
Molecular Structure Analysis
The molecular structure of 3,3-difluoro-2,2-dimethylpiperidine hydrochloride consists of a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. Two of the carbon atoms are substituted with fluorine atoms, and two others are substituted with methyl groups .Physical And Chemical Properties Analysis
The molecular weight of 3,3-difluoro-2,2-dimethylpiperidine hydrochloride is 185.64 . Other physical and chemical properties such as boiling point, melting point, and density are not provided in the available resources.Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-difluoro-2,2-dimethylpiperidine hydrochloride involves the reaction of 2,2-dimethyl-1,3-dioxolane with hydrogen fluoride to form 3,3-difluoro-2,2-dimethylpropanal. This intermediate is then reacted with piperidine to form 3,3-difluoro-2,2-dimethylpiperidine, which is subsequently hydrolyzed with hydrochloric acid to yield the final product, 3,3-difluoro-2,2-dimethylpiperidine hydrochloride.", "Starting Materials": [ { "Name": "2,2-dimethyl-1,3-dioxolane", "Amount": "1 equivalent" }, { "Name": "Hydrogen fluoride", "Amount": "Excess" }, { "Name": "Piperidine", "Amount": "1 equivalent" }, { "Name": "Hydrochloric acid", "Amount": "Excess" } ], "Reaction": [ { "Step": "2,2-dimethyl-1,3-dioxolane is reacted with hydrogen fluoride in the presence of a catalyst such as antimony pentafluoride to form 3,3-difluoro-2,2-dimethylpropanal.", "Reagents": [ { "Name": "2,2-dimethyl-1,3-dioxolane", "Amount": "1 equivalent" }, { "Name": "Hydrogen fluoride", "Amount": "Excess" }, { "Name": "Antimony pentafluoride", "Amount": "Catalytic amount" } ] }, { "Step": "3,3-difluoro-2,2-dimethylpropanal is reacted with piperidine in the presence of a base such as sodium hydride to form 3,3-difluoro-2,2-dimethylpiperidine.", "Reagents": [ { "Name": "3,3-difluoro-2,2-dimethylpropanal", "Amount": "1 equivalent" }, { "Name": "Piperidine", "Amount": "1 equivalent" }, { "Name": "Sodium hydride", "Amount": "Catalytic amount" } ] }, { "Step": "3,3-difluoro-2,2-dimethylpiperidine is hydrolyzed with hydrochloric acid to yield 3,3-difluoro-2,2-dimethylpiperidine hydrochloride.", "Reagents": [ { "Name": "3,3-difluoro-2,2-dimethylpiperidine", "Amount": "1 equivalent" }, { "Name": "Hydrochloric acid", "Amount": "Excess" } ] } ] } | |
CAS RN |
1895240-54-6 |
Molecular Formula |
C7H14ClF2N |
Molecular Weight |
185.6 |
Purity |
95 |
Origin of Product |
United States |
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